Cas no 392237-32-0 (1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole)

• Product Name: 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole
• CAS No: 392237-32-0
• MF: C₁₀H₈N₄O₄S
• MW: 280.259920120239
• CID: 6032649
• PubChem ID: 3417211
• Update Time: 2025-10-11

1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole
• 1H-Imidazole, 1-methyl-4-nitro-5-[(4-nitrophenyl)thio]-
• HMS2671E23
• Oprea1_381654
• Oprea1_014258
• MLS000703456
• CHEMBL1509078
• F0306-1856
• 1-Methyl-4-nitro-5-[(4-nitrophenyl)thio]-1H-imidazole
• AKOS024344143
• DTXSID601215347
• 392237-32-0
• SMR000322855

• Inchi： 1S/C10H8N4O4S/c1-12-6-11-9(14(17)18)10(12)19-8-4-2-7(3-5-8)13(15)16/h2-6H,1H3
• InChI Key： FEFNLMIFMCISIM-UHFFFAOYSA-N
• SMILES： C1N(C)C(SC2=CC=C([N+]([O-])=O)C=C2)=C([N+]([O-])=O)N=1

Computed Properties

• Exact Mass: 280.02662592g/mol
• Monoisotopic Mass: 280.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 530.7±45.0 °C(Predicted)
• pka: -2.00±0.61(Predicted)

Additional information on 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole

Introduction to 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole (CAS No. 392237-32-0) and Its Emerging Applications in Chemical Biology

1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole, identified by the CAS number 392237-32-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the imidazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of multiple substituents, such as the nitro group and the thioether linkage, further enhances its potential as a pharmacological scaffold.

The molecular structure of 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole incorporates several key functional groups that contribute to its reactivity and biological efficacy. The methyl group at the 1-position provides steric hindrance and can influence binding interactions with biological targets. The 4-nitro group at the 4-position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the imidazole ring. Additionally, the thioether linkage between the 5-position of the imidazole ring and the 4-nitrophenyl moiety introduces a sulfur atom that can participate in hydrogen bonding or metal coordination interactions, further expanding its utility in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with various biological targets. Studies suggest that the nitro groups and thioether moiety play critical roles in interacting with proteins and enzymes involved in inflammatory pathways. For instance, computational simulations have indicated that this compound may bind to cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and are implicated in pain and inflammation.

In vitro experiments have demonstrated promising anti-inflammatory properties of 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole. Researchers have observed significant inhibition of COX-2 activity in cell-based assays, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies have explored its interaction with other inflammatory mediators, such as lipoxygenase enzymes, which are involved in the production of reactive oxygen species during inflammatory responses.

The compound's structural features also make it an attractive candidate for developing novel anticancer agents. Imidazole derivatives have been extensively studied for their ability to interfere with DNA replication and transcription in cancer cells. The nitro groups in 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole can generate reactive oxygen species under certain conditions, potentially leading to oxidative stress in cancer cells. Additionally, the thioether linkage may facilitate interactions with thioredoxin reductase, an enzyme overexpressed in many cancer types.

Recent clinical trials have begun to investigate the efficacy of imidazole derivatives as chemosensitizers in combination with conventional cancer therapies. While 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole has not yet entered clinical trials as a standalone drug, preclinical data suggest that it may enhance the sensitivity of cancer cells to radiation and chemotherapy. This potential makes it a promising candidate for further development in oncology research.

The synthesis of 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex thioether linkage efficiently. These synthetic strategies not only improve scalability but also allow for modifications at different positions of the imidazole ring, enabling structural diversification for lead optimization.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability and metabolic stability. Studies using computational modeling have predicted that modifications at the nitro groups could enhance solubility and reduce rapid metabolism, thereby improving therapeutic efficacy. These predictions are supported by preliminary pharmacokinetic studies in animal models, which indicate that certain derivatives exhibit prolonged circulation times compared to parent compounds.

The growing interest in 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole has spurred collaborations between academic researchers and pharmaceutical companies aiming to develop novel therapeutics based on this scaffold. Open-access databases and scientific literature now provide extensive resources for researchers studying this compound, including crystal structures of protein-ligand complexes and detailed biochemical characterization data.

Future research directions may focus on exploring the compound's potential as a kinase inhibitor or an antagonist of ion channels involved in neurological disorders. The versatility of its molecular framework allows for further derivatization into compounds with enhanced selectivity or improved pharmacokinetic profiles. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high efficiency.

In conclusion, 1-methyl-4-nitro-5-((4-nitrophenyl)thio)-1H-imidazole (CAS No. 392237-32-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting inflammation, cancer, and other diseases. Continued research efforts will likely uncover new applications for this compound, solidifying its role as a key player in modern medicinal chemistry.